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Cat. No.: B1582534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the crystal structure and

properties of lanthanum iodide (LaI₃), along with its related compounds, lanthanum diiodide

(LaI₂) and lanthanum monoiodide (LaI). The information is tailored for researchers, scientists,

and professionals in drug development who are interested in the material science and potential

applications of lanthanide compounds.

Crystal Structure
Lanthanum iodide and its reduced forms exhibit distinct crystal structures, which are

fundamental to their physical and chemical properties.

Lanthanum Triiodide (LaI₃)
Lanthanum triiodide (LaI₃) crystallizes in an orthorhombic system, adopting the PuBr₃-type

structure. This structure is characterized by eight-coordinate lanthanum centers arranged in

layers. This orthorhombic structure is typical for the triiodides of the lighter lanthanide elements.

[1][2]

Lanthanum Diiodide (LaI₂)
Lanthanum diiodide (LaI₂) possesses a tetragonal crystal structure, specifically the MoSi₂-type.

[3] It is an electride compound, with the formulation {La³⁺, 2I⁻, e⁻}, where the electron is

delocalized in a conduction band.[2]
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Lanthanum Monoiodide (LaI)
Lanthanum monoiodide (LaI) adopts a hexagonal crystal structure.[2]

Table 1: Crystallographic Data of Lanthanum Iodides

Comp
ound

Crystal
Syste
m

Space
Group

a (Å) b (Å) c (Å) α (°) β (°) γ (°)

LaI₃
Orthorh

ombic
Ccmm 4.37 14.03 10.02 90 90 90

LaI₂
Tetrago

nal
I4/mmm 3.92 3.92 13.96 90 90 90

LaI
Hexago

nal

P6₃/mm

c
4.29 4.29 11.24 90 90 120

Physical and Scintillation Properties
The physical and, notably, the scintillation properties of lanthanum iodide, particularly when

doped with cerium (Ce³⁺), make it a material of significant interest for radiation detection

applications.

Table 2: Physical Properties of Lanthanum Iodides

Property LaI₃ LaI₂

Molar Mass ( g/mol ) 519.62 392.72

Density (g/cm³) 5.63[4] 5.46[3]

Melting Point (°C) 772[4] 830[3]

Appearance
Gray-white orthorhombic

crystals[4]

Blue-black solid with metallic

lustre[3]

Solubility in Water Soluble[4] ---

Hygroscopicity Strongly hygroscopic[4] ---
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Table 3: Scintillation Properties of Ce-doped Lanthanum Iodide (LaI₃:Ce)

Property Value

Light Yield (photons/MeV) ~75,000

Energy Resolution (@ 662 keV) ~2.8%

Primary Decay Time (ns) ~26

Experimental Protocols
Synthesis and Crystal Growth
Anhydrous LaI₃ can be synthesized by the direct reaction of lanthanum metal with elemental

iodine.[2]

Protocol:

Place high-purity lanthanum metal foil or powder and elemental iodine in a quartz ampoule.

Evacuate the ampoule to a high vacuum and seal it.

Heat the ampoule gradually to 600-800 °C in a tube furnace.

Maintain the temperature for several hours to ensure complete reaction.

Slowly cool the ampoule to room temperature.

LaI₂ can be prepared by the reduction of LaI₃ with metallic lanthanum.[3]

Protocol:

Mix stoichiometric amounts of LaI₃ and lanthanum metal powder in an inert atmosphere

glovebox.

Press the mixture into a pellet.

Place the pellet in a tantalum or molybdenum crucible.
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Seal the crucible in a quartz ampoule under a high vacuum.

Heat the ampoule to 800-900 °C for an extended period (e.g., 24-48 hours).

Cool the furnace slowly to room temperature.

High-quality single crystals of LaI₃, often doped with an activator like cerium, are typically

grown from the melt using the Bridgman-Stockbarger technique.[5][6][7] This method involves

the directional solidification of the molten material.

Protocol:

Place the high-purity, anhydrous LaI₃ (and dopant, if any) powder in a pointed-tip quartz or

vitreous carbon crucible.

Seal the crucible under a high vacuum.

Position the crucible in a multi-zone vertical furnace.

Heat the upper zone of the furnace to a temperature above the melting point of LaI₃ (e.g.,

~800 °C) to create a molten zone.

Heat the lower zone to a temperature just below the melting point to facilitate solidification.

Slowly lower the crucible through the temperature gradient (e.g., 1-3 mm/hour).

Crystal nucleation begins at the pointed tip, and a single crystal grows upwards as the

crucible moves into the cooler zone.

After the entire melt has solidified, cool the furnace slowly to room temperature over several

days to prevent thermal shock and cracking of the crystal.
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Synthesis of LaI₃ Powder
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Workflow for the synthesis and crystal growth of LaI₃.
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Characterization of Scintillation Properties
The following protocols outline the general procedures for measuring the key scintillation

properties of a grown LaI₃:Ce crystal.

Light yield is the number of photons produced per unit of energy absorbed.

Protocol:

Optically couple the LaI₃:Ce scintillator crystal to a photomultiplier tube (PMT) or a silicon

photomultiplier (SiPM) using optical grease.

Wrap the crystal and the photosensor interface with a reflective material (e.g., Teflon tape) to

maximize light collection.

Expose the scintillator to a gamma-ray source with a known energy, such as ¹³⁷Cs (662 keV).

Acquire the pulse height spectrum using a multichannel analyzer (MCA).

Identify the full-energy photopeak corresponding to the gamma-ray energy.

Calibrate the channel number to energy using known sources.

The light yield can be determined by comparing the photopeak position of the LaI₃:Ce

scintillator to that of a standard scintillator with a known light yield (e.g., NaI:Tl) under the

same experimental conditions, taking into account the quantum efficiency of the photosensor

at the respective emission wavelengths.

Energy resolution is the ability of the detector to distinguish between two gamma-rays with

closely spaced energies.

Protocol:

Using the same experimental setup as for the light yield measurement, acquire a high-

statistics pulse height spectrum from a monoenergetic gamma-ray source (e.g., ¹³⁷Cs).

Fit the photopeak with a Gaussian function.
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The energy resolution is calculated as the full width at half maximum (FWHM) of the

photopeak divided by the centroid position (energy) of the photopeak, typically expressed as

a percentage.

Decay time is the characteristic time for the scintillation light emission to decay.

Protocol:

Excite the LaI₃:Ce crystal with a pulsed source of radiation (e.g., a pulsed X-ray or a fast

laser).

Detect the scintillation light with a fast photosensor (e.g., a PMT).

Record the output signal waveform using a high-speed oscilloscope or a time-to-digital

converter (TDC).

Average multiple waveforms to improve the signal-to-noise ratio.

Fit the decaying part of the averaged waveform with one or more exponential decay

functions to determine the decay time constants.
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Experimental Setup

Scintillation Property Measurement
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Workflow for scintillation property characterization.

Relevance to Drug Development
While bulk lanthanum iodide crystals are primarily used for radiation detection, the unique

properties of lanthanides have led to their investigation in nanoparticle form for biomedical

applications, including drug delivery and medical imaging.

Lanthanide-Based Nanoparticles for Imaging and
Therapy
Lanthanide-doped nanoparticles are being explored as theranostic agents, combining

diagnostic imaging with therapeutic capabilities.[8] Their applications include:
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Medical Imaging: Lanthanide ions can serve as contrast agents in magnetic resonance

imaging (MRI) and as probes in optical imaging.

Drug Delivery: Nanoparticles can be functionalized to carry and deliver drugs to specific

targets, such as tumor cells.[1][9]

Lanthanum Oxyiodide (LaOI) Nanosheets
Recent research has focused on the synthesis of ultrathin lanthanum oxyiodide (LaOI)

nanosheets for biomedical applications.[1][4] These nanosheets have shown potential as:

Drug Delivery Vehicles: They exhibit a high loading capacity for anticancer drugs like

doxorubicin and demonstrate pH-responsive drug release.[4]

CT Imaging Contrast Agents: Due to the high atomic number of lanthanum and iodine, LaOI

nanosheets can act as effective contrast agents for X-ray computed tomography (CT)

imaging.[4]

The development of such lanthanide-based nanomaterials opens avenues for novel

approaches in cancer therapy and diagnostics.

Lanthanide Compounds in Drug Development

Biomedical Applications

Lanthanide Ions (e.g., La³⁺) Nanoparticle Formulation (e.g., LaOI nanosheets)

Targeted Drug Delivery

Medical Imaging (CT, MRI)

Theranostics
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Logical relationship of lanthanide compounds in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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